Cas no 503-89-9 (5-Mercapto-4H-1,2,4-triazol-3-ol)
503-89-9 structure
Product Name:5-Mercapto-4H-1,2,4-triazol-3-ol
CAS No:503-89-9
MF:C2H3N3OS
MW:117.129718065262
MDL:MFCD06739463
CID:377473
PubChem ID:12367662
Update Time:2025-04-19
5-Mercapto-4H-1,2,4-triazol-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidin-3-one,5-thioxo-
- 5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-OL
- 5-Mercapto-4H-1,2,4-triazol-3-ol
- 5-sulfanylidene-1,2,4-triazolidin-3-one
- 5-thioxo-[1,2,4]triazolidin-3-one
- 503-89-9
- SCHEMBL94531
- AKOS013059881
- DTXSID60494628
- Z1723849188
- thiourazole
- 5-mercapto-4H-[1,2,4]triazol-3-ol, AldrichCPR
- 5-sulfanyl-4H-1,2,4-triazol-3-ol
- EN300-140264
- G75846
- 5-THIOXO-1,2,4-TRIAZOLIDIN-3-ONE
-
- MDL： MFCD06739463
- Inchi： 1S/C2H3N3OS/c6-1-3-2(7)5-4-1/h(H3,3,4,5,6,7)
- InChI Key： ZPDYXWCBXQWHAI-UHFFFAOYSA-N
- SMILES： S=C1NC(NN1)=O
Computed Properties
- Exact Mass: 117.00000
- Monoisotopic Mass: 116.99968290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 100.60000
- LogP: -0.20100
5-Mercapto-4H-1,2,4-triazol-3-ol Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
5-Mercapto-4H-1,2,4-triazol-3-ol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Mercapto-4H-1,2,4-triazol-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M257178-25mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M257178-50mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M257178-250mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM521227-1g |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 97% | 1g |
$241 | 2024-07-16 | |
| Fluorochem | 037387-1g |
5-Mercapto-4H-[1,2,4]triazol-3-ol |
503-89-9 | 95 | 1g |
￡160.00 | 2022-03-01 | |
| Fluorochem | 037387-2g |
5-Mercapto-4H-[1,2,4]triazol-3-ol |
503-89-9 | 95 | 2g |
￡253.00 | 2022-03-01 | |
| Matrix Scientific | 085736-1g |
5-Mercapto-4H-1,2,4-triazol-3-ol, 97% |
503-89-9 | 97% | 1g |
$617.00 | 2023-09-05 | |
| Enamine | EN300-140264-0.05g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.05g |
$81.0 | 2023-06-08 | |
| Enamine | EN300-140264-0.1g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.1g |
$120.0 | 2023-06-08 | |
| Enamine | EN300-140264-0.25g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.25g |
$172.0 | 2023-06-08 |
5-Mercapto-4H-1,2,4-triazol-3-ol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
503-89-9 (5-Mercapto-4H-1,2,4-triazol-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
